Cas no 2228672-78-2 (5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one)

• Product Name: 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• CAS No: 2228672-78-2
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 6417544
• PubChem ID: 165638498
• Update Time: 2025-08-04

5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• 5-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one
• EN300-2007428
• 2228672-78-2

• Inchi： 1S/C7H6F3N3O2/c8-7(9,10)5-3(1-12-13-5)4-2-11-6(14)15-4/h1,4H,2H2,(H,11,14)(H,12,13)
• InChI Key： IPIATLNXDKXERN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 221.04121093g/mol
• Monoisotopic Mass: 221.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67Ų

Additional information on 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one

Introduction to 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one (CAS No. 2228672-78-2)

5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. The compound belongs to the class of oxazolidinones, which are well-known for their broad-spectrum biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. The presence of a trifluoromethyl group in the pyrazole moiety enhances its metabolic stability and binding affinity to biological targets, making it a promising scaffold for drug discovery.

The chemical structure of 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one (CAS No. 2228672-78-2) consists of a pyrazole ring fused with an oxazolidinone heterocycle. This arrangement creates a rigid framework that can be modulated to optimize interactions with biological receptors. The trifluoromethyl group at the 3-position of the pyrazole ring contributes to the compound's lipophilicity and electron-withdrawing properties, which are critical for its pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazolidinone scaffolds. These compounds have demonstrated efficacy in various disease models, including infections caused by multidrug-resistant bacteria and chronic inflammatory disorders. The structural versatility of 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one allows for further derivatization, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The combination of the pyrazole and oxazolidinone moieties provides multiple interaction points with bacterial enzymes and cell wall components. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory effects on bacterial protein synthesis and cell wall biosynthesis. The trifluoromethyl group further enhances these interactions by improving binding affinity and resistance to metabolic degradation.

Moreover, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoro-substituted molecules often exhibit improved pharmacological profiles, including enhanced bioavailability, prolonged half-life, and increased target specificity. The incorporation of a trifluoromethyl group into 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one aligns with this trend, positioning it as a valuable candidate for further investigation.

Recent advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. Virtual screening techniques have been employed to evaluate the binding interactions of 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one with various biological targets. These studies have revealed potential applications in oncology and immunology, suggesting that this compound may have broader therapeutic implications beyond antimicrobial therapy.

The synthesis of 5-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one (CAS No. 2228672-78-2) presents both challenges and opportunities for synthetic chemists. The construction of the oxazolidinone ring requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex heterocyclic compounds like this one.

In conclusion, 5-3-(trifluoromethyl)-1H-pyrazol-4-yllated oxazolidinone derivatives represent a promising class of compounds with potential applications in multiple therapeutic areas. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and the combination of pyrazole and oxazolidinone moieties, make it an attractive candidate for further pharmacological investigation. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play a significant role in the development of next-generation pharmaceuticals.